7,7,7-Trifluoro-6-(phenylmethoxycarbonylamino)heptanoic acid
Overview
Description
7,7,7-Trifluoro-6-(phenylmethoxycarbonylamino)heptanoic acid, also known as TFPHA, is a synthetic compound that has been widely used in scientific research. This compound has been synthesized and studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology.
Mechanism of Action
The mechanism of action of 7,7,7-Trifluoro-6-(phenylmethoxycarbonylamino)heptanoic acid is not fully understood, but it is believed to involve the inhibition of specific enzymes and proteins. 7,7,7-Trifluoro-6-(phenylmethoxycarbonylamino)heptanoic acid has been found to inhibit the activity of enzymes involved in various metabolic pathways, such as fatty acid synthesis and cholesterol synthesis. 7,7,7-Trifluoro-6-(phenylmethoxycarbonylamino)heptanoic acid has also been found to interact with specific proteins, such as the nuclear receptor PPARγ, which plays a role in the regulation of glucose and lipid metabolism.
Biochemical and Physiological Effects:
7,7,7-Trifluoro-6-(phenylmethoxycarbonylamino)heptanoic acid has been found to have various biochemical and physiological effects. In preclinical studies, 7,7,7-Trifluoro-6-(phenylmethoxycarbonylamino)heptanoic acid has been found to reduce tumor growth and metastasis in various cancer models. 7,7,7-Trifluoro-6-(phenylmethoxycarbonylamino)heptanoic acid has also been found to inhibit the replication of various viruses, such as influenza virus and HIV. In addition, 7,7,7-Trifluoro-6-(phenylmethoxycarbonylamino)heptanoic acid has been found to improve glucose and lipid metabolism in animal models of diabetes and obesity.
Advantages and Limitations for Lab Experiments
7,7,7-Trifluoro-6-(phenylmethoxycarbonylamino)heptanoic acid has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized and purified. 7,7,7-Trifluoro-6-(phenylmethoxycarbonylamino)heptanoic acid has also been extensively studied, and its properties and activities are well characterized. However, 7,7,7-Trifluoro-6-(phenylmethoxycarbonylamino)heptanoic acid also has some limitations for lab experiments. It is a relatively expensive compound, which can limit its use in some studies. In addition, 7,7,7-Trifluoro-6-(phenylmethoxycarbonylamino)heptanoic acid has limited solubility in water, which can make it challenging to use in certain assays.
Future Directions
There are several future directions for 7,7,7-Trifluoro-6-(phenylmethoxycarbonylamino)heptanoic acid research. One area of future research is the development of 7,7,7-Trifluoro-6-(phenylmethoxycarbonylamino)heptanoic acid derivatives with improved activity and selectivity. Another area of future research is the investigation of the mechanisms of action of 7,7,7-Trifluoro-6-(phenylmethoxycarbonylamino)heptanoic acid in more detail. This could involve the use of structural biology techniques to study the interactions of 7,7,7-Trifluoro-6-(phenylmethoxycarbonylamino)heptanoic acid with proteins. Finally, 7,7,7-Trifluoro-6-(phenylmethoxycarbonylamino)heptanoic acid could be evaluated in clinical trials to determine its potential as a therapeutic agent for various diseases.
Synthesis Methods
The synthesis of 7,7,7-Trifluoro-6-(phenylmethoxycarbonylamino)heptanoic acid involves the reaction of heptanoic acid with phenylmethoxycarbonyl chloride and trifluoroacetic anhydride. This reaction produces the intermediate compound, 7,7,7-trifluoro-6-(phenylmethoxycarbonyl)heptanoic acid, which is then treated with ammonia to obtain 7,7,7-Trifluoro-6-(phenylmethoxycarbonylamino)heptanoic acid. The synthesis of 7,7,7-Trifluoro-6-(phenylmethoxycarbonylamino)heptanoic acid has been optimized to produce high yields and purity.
Scientific Research Applications
7,7,7-Trifluoro-6-(phenylmethoxycarbonylamino)heptanoic acid has been extensively studied for its potential applications in various fields of scientific research. In medicinal chemistry, 7,7,7-Trifluoro-6-(phenylmethoxycarbonylamino)heptanoic acid has been investigated for its potential as a drug candidate for the treatment of various diseases. 7,7,7-Trifluoro-6-(phenylmethoxycarbonylamino)heptanoic acid has been found to exhibit anticancer, antiviral, and antibacterial activities in preclinical studies. In biochemistry, 7,7,7-Trifluoro-6-(phenylmethoxycarbonylamino)heptanoic acid has been used as a tool to study the structure and function of proteins. 7,7,7-Trifluoro-6-(phenylmethoxycarbonylamino)heptanoic acid has been found to interact with specific amino acid residues in proteins, which can provide insights into the mechanisms of protein function. In pharmacology, 7,7,7-Trifluoro-6-(phenylmethoxycarbonylamino)heptanoic acid has been used as a reference compound to evaluate the activity of other compounds.
properties
IUPAC Name |
7,7,7-trifluoro-6-(phenylmethoxycarbonylamino)heptanoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18F3NO4/c16-15(17,18)12(8-4-5-9-13(20)21)19-14(22)23-10-11-6-2-1-3-7-11/h1-3,6-7,12H,4-5,8-10H2,(H,19,22)(H,20,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XNKADSBRRVBDGM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC(=O)NC(CCCCC(=O)O)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18F3NO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(4-{[4-(diethylamino)-6-methylpyrimidin-2-yl]amino}phenyl)-3-methylbenzamide](/img/structure/B2440241.png)
![N-(pyrazolo[1,5-a]pyridin-3-ylmethyl)benzo[c][1,2,5]thiadiazole-5-carboxamide](/img/structure/B2440243.png)
![2-Chloro-N-[(4-chloro-3-fluorophenyl)methyl]-N-(2-hydroxypropyl)acetamide](/img/structure/B2440249.png)
![2-Amino-6-benzyl-4-(3-chlorophenyl)-4,6-dihydropyrano[3,2-c][2,1]benzothiazine-3-carbonitrile 5,5-dioxide](/img/structure/B2440252.png)
![(E)-ethyl 4-((4-((4,6-difluoro-3-methylbenzo[d]thiazol-2(3H)-ylidene)carbamoyl)phenyl)sulfonyl)piperazine-1-carboxylate](/img/structure/B2440254.png)
